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This guide provides an in-depth exploration of Tribromochloromethane (CAS Number: 594-
15-0), a halogenated organic compound.[1][2][3][4][5] Intended for researchers, scientists, and
professionals in drug development, this document delves into the compound's fundamental
properties, synthesis methodologies, key chemical reactions, and its applications, with a strong
emphasis on practical laboratory considerations and safety protocols.

Core Compound Identification and Properties

Tribromochloromethane, also known as chlorotribromomethane, is a tetrahalomethane with
the chemical formula CBr3CI.[1][6] It is a solid at standard temperature and pressure,
characterized by a molecular weight of approximately 287.18 g/mol .[1][5]

Physicochemical Data Summary

A curated summary of Tribromochloromethane's key physical and chemical properties is
presented below. This data is critical for experimental design, particularly in determining
appropriate solvents, reaction temperatures, and purification techniques.
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Property Value Source(s)
CAS Number 594-15-0 [11[2][3][41[5]
Molecular Formula CBrsCl [1][5]
Molecular Weight 287.17 g/mol [11[7]
Appearance Solid [1]

Density 3.0 g/cm3 [1]

Melting Point 54 °C (129 °F; 327 K) [1]

Boiling Point 156.1 °C (313.0 °F; 429.2 K) [1]

Solubility in Water

Soluble

[1]

InChl

INChl=1S/CBr3Cl/c2-1(3,4)5

[1]

SMILES

C(CI)(Br)(Br)Br

[1]

Synthesis and Manufacturing Pathways

The synthesis of Tribromochloromethane can be approached through several halogenation

pathways. The choice of a specific method is often dictated by the available starting materials,

desired scale, and purity requirements.

Halogen Exchange Reactions

A prevalent method involves the halogen exchange of a more readily available

tetrahalomethane. For instance, Tribromochloromethane can be prepared by the reflux

reaction of carbon tetrachloride (CCla) with aluminum tribromide (AIBrs).[1] This reaction

leverages the Lewis acidity of AIBrs to facilitate the exchange of chlorine atoms for bromine

atoms.

A similar principle is applied in the reaction of carbon tetrabromide (CBra) with

chlorocyclohexane in the presence of ferric bromide as a catalyst.[1]

Experimental Workflow: Halogen Exchange Synthesis of Tribromochloromethane
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Caption: Halogen exchange synthesis of Tribromochloromethane.

Synthesis from Bromoform

An alternative route involves the reaction of bromoform (CHBTrs) with sodium hypochlorite
(NaOCI).[8] This procedure is typically carried out over an extended period at room
temperature with vigorous stirring.[8] The resulting product mixture, which may contain
impurities such as unreacted bromoform, carbon tetrabromide, and dibromochloromethane,
requires purification, often accomplished by spinning band distillation.[8]

Chemical Reactivity and Applications in Synthesis

Tribromochloromethane's utility in a research and development setting stems from its
reactivity, particularly as a source of the triboromomethyl radical.

Reaction with Strong Acids

When treated with concentrated sulfuric acid, Tribromochloromethane undergoes a reaction
to produce carbonyl bromide chloride (COBrCl), hydrobromic acid (HBr), and sulfur trioxide
(S0O3).[1] This reactivity highlights the compound's susceptibility to strong, non-nucleophilic
acids.

Role as an Intermediate in Organic Synthesis
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In the field of drug development and organic synthesis, halogenated methanes like
Tribromochloromethane serve as valuable intermediates.[6][9] They are often employed in
reactions where the introduction of a trihalomethyl group is desired. For instance, it can
participate in radical addition reactions to olefins.[8]

Conceptual Workflow: Role of Intermediates in Drug Development
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Caption: Role of intermediates in the drug development pipeline.

Analytical Methodologies
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The accurate identification and quantification of Tribromochloromethane are paramount in
both research and quality control settings. Gas chromatography (GC) is the preferred analytical
technique for this purpose.[10]

Gas Chromatography (GC)

For the analysis of volatile organic compounds like Tribromochloromethane, GC offers
excellent separation and sensitivity.[10] When coupled with detectors such as a mass
spectrometer (GC-MS) or an electron capture detector (GC-ECD), high confidence in
compound identity and low detection limits can be achieved.[11] The choice of detector
depends on the required sensitivity and the complexity of the sample matrix.[10]

Sample Preparation for GC Analysis:

e Purge-and-Trap: This is a common method for isolating volatile organic compounds from
liquid or solid samples.[10] An inert gas is bubbled through the sample, and the volatilized
analytes are trapped on a sorbent material before being thermally desorbed into the GC.

o Headspace Analysis: This technique involves analyzing the vapor phase in equilibrium with
the sample in a sealed vial. It is a rapid and simple method, but matrix effects must be
considered.[10]

e Liquid-Liquid Extraction: This classic technique uses a water-immiscible solvent to extract
the analyte from an aqueous sample.[11]

Safety, Handling, and Storage

As with all halogenated hydrocarbons, proper safety precautions must be observed when
handling Tribromochloromethane.

Hazard Identification

Based on available safety data sheets for similar compounds, Tribromochloromethane should
be handled with care. Potential hazards may include skin and eye irritation, and it may be
harmful if inhaled or swallowed.[12][13][14][15]

General Handling and Storage Recommendations:
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o Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation exposure.[12]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
chemical-resistant gloves, and a lab coat.[14]

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away
from incompatible materials such as strong oxidizing agents.[13][16]

o Disposal: Dispose of waste in accordance with local, state, and federal regulations.[12]

Conclusion

Tribromochloromethane is a valuable compound for researchers and scientists, particularly in
the realm of organic synthesis and as an analytical standard. A thorough understanding of its
properties, synthesis, and handling requirements is essential for its safe and effective use in a
laboratory setting. This guide provides a foundational understanding to support its application in
scientific endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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